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Compound Focus: Chlorobutanol Hemihydrate

CAS No.: 6001-64-5

Cat. No.: S1492008

Pharmacokinetic Parameters of Chlorobutanol

Parameter Value Details

Terminal 10.3 £ 1.3 days [1] [2] Following oral administration; half-life in vitro is
Elimination Half- reported to be even longer at 37 days (pH 7.4, 37°C)
Life [2].

Absorption Rapid [2] Plasma concentrations fall by about 50% within the

first 24 hours after oral administration [1] [2].

Volume of 233 + 141 L [1] [2] Suggests wide distribution in body tissues.
Distribution

Plasma Protein 57 + 3% [1] [2] -

Binding

Clearance 11.6 £ 1.0 mL/min [1] [2] -

Route of Urinary excretion [1] [2] Only 9.6% of an oral dose is recovered in urine over
Elimination 17 days.
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Parameter Value Details
Metabolism Glucuronidation and 7.4% of the dose is excreted as conjugates; 2.2% as
sulphation [1] [2] unchanged drug [2].

Key Experimental Protocol

The primary data comes from a clinical trial published in 1982 titled "The pharmacokinetics of chlorbutol in

man" [2]. Here is a summary of the methodology:

e Subjects: 4 healthy human subjects.

e Study Design: Each subject received chlorobutanol orally on two separate occasions.

e Sample Collection: Plasma concentrations were measured after administration. In two of the
subjects, urine was collected over 17 days.

o Data Analysis: Pharmacokinetic parameters were calculated from the plasma concentration-time
data. Urinary recovery was measured to determine the extent of metabolism and renal excretion.

The experimental workflow of this study can be summarized as follows:
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Experimental workflow for determining chlorobutanol pharmacokinetics.

Implications for Drug Development

The exceptionally long half-life has direct consequences for the use of chlorobutanol:

e Accumulation: The research concludes that the long half-life makes chlorobutanol unsuitable as a
sedative drug because considerable accumulation occurs with multiple doses [1] [2].

e Primary Use: This is likely why its modern use is primarily as a preservative in multi-ingredient
formulations (e.g., injectables, eye drops) at a typical concentration of 0.5%, rather than as an active
drug in its own right [3] [1] [4].

Limitations and Further Research
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The available pharmacokinetic data is comprehensive but comes from a single, older study with a small
sample size [2]. The original study also noted that chlorobutanol is unstable under physiological conditions,

which may be a significant factor in its elimination [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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